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Compound of Interest

Compound Name: N-Phenylphthalimide

Cat. No.: B1217360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the characterization data, experimental

protocols, and potential applications of N-Phenylphthalimide, a key chemical intermediate in

organic synthesis and medicinal chemistry.

Core Chemical and Physical Properties
N-Phenylphthalimide is a solid, crystalline compound at room temperature, appearing as a

white powder.[1][2] It is composed of a phthalimide core where the nitrogen atom is substituted

with a phenyl group.[3]

Table 1: Physicochemical Properties of N-Phenylphthalimide
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Property Value Source(s)

CAS Number 520-03-6 [2][4]

Molecular Formula C₁₄H₉NO₂ [1][2][3][4]

Molecular Weight 223.23 g/mol [2][3][4]

Appearance White crystalline powder [1][2]

Melting Point 204-207 °C [2][3][4]

162-165 °C [1]

Boiling Point 360-370 °C [1]

Water Solubility 295 mg/L at 25 °C [1]

Organic Solvent Solubility Soluble in ethanol and acetone [1]

pKa (Predicted) -0.54 ± 0.20 [1]

Spectroscopic and Crystallographic
Characterization
Detailed spectroscopic analysis is crucial for the unambiguous identification and quality control

of N-Phenylphthalimide.

Table 2: Spectroscopic Data for N-Phenylphthalimide
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Technique Data Source(s)

¹H NMR (CDCl₃)

δ 7.79–7.96 (m, 4H,

Phthalimide protons), δ 7.41–

7.51 (m, 5H, Phenyl protons)

[3][5]

¹³C NMR (CDCl₃)
δ 123.74, 126.6, 128.1, 129.1,

131.7, 167.3 ppm
[3][5]

Mass Spec. (ES/MS) m/z: 224 [M+1]⁺ [6]

Molecular Ion Peak: m/z 223 [7]

IR Spectroscopy

Data available but specific

peak values not detailed in

provided abstracts.

[8]

Crystallographic Data: N-Phenylphthalimide is known to exist in at least two polymorphic

forms.[3]

Orthorhombic (Pbca): This form exhibits no crystallographically imposed symmetry. The

structure is stabilized by C–H···O interactions and π-stacking with an interplanar distance of

3.37 Å.[3]

Pnma Space Group: This polymorph has molecules arranged in zigzag tapes, also stabilized

by C–H···O bonds, with a layered packing structure.[3]

Experimental Protocols
The synthesis of N-Phenylphthalimide can be achieved through several established routes.

The classical and most direct method involves the condensation of phthalic anhydride with

aniline.

Protocol 1: Synthesis from Phthalic Anhydride and Aniline[6]

Reactants:

Phthalic anhydride (10 mmol)
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Aniline (10 mmol)

Acetic acid (solvent)

(Optional) Sulphamic acid (10 mol%) as a catalyst to improve yield and reaction time.[6]

Procedure:

A mixture of phthalic anhydride and aniline is stirred in acetic acid.

The mixture is heated to 110-145 °C for a duration ranging from 50 minutes to several

hours.[6]

Upon completion, the reaction mixture is poured into water to precipitate the product.

The resulting solid is collected by filtration.

The crude product is washed with a 10% aqueous potassium carbonate solution, followed

by water, and then dried.

Purification:

The crude N-Phenylphthalimide can be purified by recrystallization from acetic acid to

yield colorless needles.
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Synthesis Workflow for N-Phenylphthalimide
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Classical synthesis of N-Phenylphthalimide.
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Characterization and Quality Control Workflow
Confirming the identity and purity of synthesized N-Phenylphthalimide is essential. A standard

workflow involves a combination of physical and spectroscopic methods.

Characterization Workflow for N-Phenylphthalimide

Physical Analysis Spectroscopic Analysis

Confirmation

Synthesized
N-Phenylphthalimide
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Structure & Purity
Confirmed

Click to download full resolution via product page

Standard workflow for product characterization.

Biological Activity and Therapeutic Potential
The phthalimide scaffold is recognized as a "privileged structure" in medicinal chemistry, and

N-Phenylphthalimide derivatives have been explored for a wide range of biological activities.

[9]

Alpha-Glucosidase Inhibition: Certain N-phenylphthalimide derivatives have shown potent

inhibitory activity against alpha-glucosidase, an enzyme relevant to diabetes management.

For instance, N-(2,4-dinitrophenyl)phthalimide was identified as a potent inhibitor of yeast

alpha-glucosidase and maltase.[10]
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Hypolipidemic Activity: A series of substituted N-phenylphthalimide derivatives were

investigated for their ability to lower serum cholesterol and triglyceride levels.[11][12] The

mechanism appears to involve blocking the de novo synthesis of lipids and accelerating their

excretion.[11]

Herbicidal Activity: By targeting the enzyme protoporphyrinogen oxidase (PPO), N-
phenylphthalimide derivatives have been designed and synthesized as potent herbicides.

[13]

Other Activities: The N-phenylphthalimide skeleton has also been a foundation for

developing tryptase inhibitors and compounds with antimicrobial properties.

Biological Activities of N-Phenylphthalimide Derivatives
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Overview of N-Phenylphthalimide derivative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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